Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C9H8Cl2O2 B8681681 4-(3,3-Dichloro-2-propenyloxy)phenol CAS No. 178043-37-3

4-(3,3-Dichloro-2-propenyloxy)phenol

Cat. No. B8681681
CAS RN: 178043-37-3
M. Wt: 219.06 g/mol
InChI Key: AOUWHBUIUACTIB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US06214835B1

Procedure details

A reaction vessel was charged with 44.1 g of 4-(3,3-dichloro-2-propenyloxy)-phenyl benzoate and 400 ml of methanol, and 33 g of 30% aqueous potassium hydroxide solution was slowly added dropwise under ice cooling. After stirring for 1 hour, the mixture was made weak acidic by the addition of 10% hydrochloric acid, and then extracted twice with 150 m of diethyl ether under salting out. The ether layers were combined, washed with water, dried over anhydrous magnesium sulfate, and then concentrated to give a crude product. The crude product was subjected to silica gel chromatography, which afforded 26.0 g of 4-(3,3-dichloro-2-propenyloxy)phenol (87% yield).
Name
4-(3,3-dichloro-2-propenyloxy)-phenyl benzoate
Quantity
44.1 g
Type
reactant
Reaction Step One
Name
potassium hydroxide
Quantity
33 g
Type
reactant
Reaction Step One
Name
methanol
Quantity
400 mL
Type
solvent
Reaction Step One
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
crude product
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
4-(3,3-dichloro-2-propenyloxy)phenol
Yield
87%

Identifiers

REACTION_CXSMILES
C([O:9][C:10]1[CH:15]=[CH:14][C:13]([O:16][CH2:17][CH:18]=[C:19]([Cl:21])[Cl:20])=[CH:12][CH:11]=1)(=O)C1C=CC=CC=1.[OH-].[K+].Cl>CO>[Cl:20][C:19]([Cl:21])=[CH:18][CH2:17][O:16][C:13]1[CH:14]=[CH:15][C:10]([OH:9])=[CH:11][CH:12]=1 |f:1.2|

Inputs

Step One
Name
4-(3,3-dichloro-2-propenyloxy)-phenyl benzoate
Quantity
44.1 g
Type
reactant
Smiles
C(C1=CC=CC=C1)(=O)OC1=CC=C(C=C1)OCC=C(Cl)Cl
Name
potassium hydroxide
Quantity
33 g
Type
reactant
Smiles
[OH-].[K+]
Name
methanol
Quantity
400 mL
Type
solvent
Smiles
CO
Step Two
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl
Step Three
[Compound]
Name
crude product
Quantity
0 (± 1) mol
Type
reactant
Smiles

Conditions

Stirring
Type
CUSTOM
Details
After stirring for 1 hour
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was slowly added dropwise under ice cooling
EXTRACTION
Type
EXTRACTION
Details
extracted twice with 150 m of diethyl ether under salting out
WASH
Type
WASH
Details
washed with water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous magnesium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
to give a crude product

Outcomes

Product
Details
Reaction Time
 1 h
Name
4-(3,3-dichloro-2-propenyloxy)phenol
Type
product
Smiles
ClC(=CCOC1=CC=C(C=C1)O)Cl
Measurements
Type Value Analysis
AMOUNT: MASS 26 g
YIELD: PERCENTYIELD 87%
YIELD: CALCULATEDPERCENTYIELD 87%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.